![molecular formula C22H33NO2 B5756739 N,N-dicyclohexyl-2-(2,3-dimethylphenoxy)acetamide](/img/structure/B5756739.png)
N,N-dicyclohexyl-2-(2,3-dimethylphenoxy)acetamide
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Overview
Description
N,N-dicyclohexyl-2-(2,3-dimethylphenoxy)acetamide, also known as DCDPA, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of amides and has been used in various applications due to its unique properties.
Mechanism of Action
The mechanism of action of N,N-dicyclohexyl-2-(2,3-dimethylphenoxy)acetamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes in the body. It has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to an increase in the concentration of acetylcholine in the brain, which can have various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the concentration of acetylcholine in the brain, which can lead to improved cognitive function. In addition, it has been shown to have anti-inflammatory and antioxidant properties, which can be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
N,N-dicyclohexyl-2-(2,3-dimethylphenoxy)acetamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. In addition, it has been shown to have a low toxicity profile, which makes it safe for use in laboratory settings. However, there are also limitations to its use. This compound has a low solubility in water, which can make it difficult to work with in certain experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for the use of N,N-dicyclohexyl-2-(2,3-dimethylphenoxy)acetamide in scientific research. It has been shown to have potential as a drug candidate for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease. In addition, it has been shown to have potential as a corrosion inhibitor in the oil and gas industry. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research due to its unique properties. It has been used in various applications, including as a corrosion inhibitor, stabilizer, and reagent in organic synthesis. It has also been shown to have potential as a drug candidate for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of N,N-dicyclohexyl-2-(2,3-dimethylphenoxy)acetamide involves the reaction of 2,3-dimethylphenol with chloroacetyl chloride, followed by the reaction of the resulting product with cyclohexylamine. The final product is obtained after purification and recrystallization. The synthesis of this compound is a relatively simple process that can be carried out in a laboratory setting.
Scientific Research Applications
N,N-dicyclohexyl-2-(2,3-dimethylphenoxy)acetamide has been used in various scientific research applications due to its unique properties. It has been used as a corrosion inhibitor in the oil and gas industry, as a stabilizer in the production of polymers, and as a reagent in organic synthesis. In addition, this compound has been used in the field of medicinal chemistry as a potential drug candidate for the treatment of various diseases.
properties
IUPAC Name |
N,N-dicyclohexyl-2-(2,3-dimethylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H33NO2/c1-17-10-9-15-21(18(17)2)25-16-22(24)23(19-11-5-3-6-12-19)20-13-7-4-8-14-20/h9-10,15,19-20H,3-8,11-14,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYADPAVNUFLMCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC(=O)N(C2CCCCC2)C3CCCCC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H33NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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